Cas no 1384269-04-8 ((R)-2-Amino-2-(4-bromo-1H-indol-3-YL)acetic acid)

(R)-2-Amino-2-(4-bromo-1H-indol-3-YL)acetic acid structure
1384269-04-8 structure
Product Name:(R)-2-Amino-2-(4-bromo-1H-indol-3-YL)acetic acid
CAS No:1384269-04-8
MF:C10H9BrN2O2
MW:269.094661474228
CID:4821086
Update Time:2023-08-18

(R)-2-Amino-2-(4-bromo-1H-indol-3-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-AMINO-2-(4-BROMO-1H-INDOL-3-YL)ACETIC ACID
    • (R)-2-Amino-2-(4-bromo-1H-indol-3-YL)acetic acid
    • Inchi: 1S/C10H9BrN2O2/c11-6-2-1-3-7-8(6)5(4-13-7)9(12)10(14)15/h1-4,9,13H,12H2,(H,14,15)/t9-/m1/s1
    • InChI Key: GYVRISHGOFYHQG-SECBINFHSA-N
    • SMILES: BrC1=CC=CC2=C1C(=CN2)[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 267.985
  • Monoisotopic Mass: 267.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 79.1

(R)-2-Amino-2-(4-bromo-1H-indol-3-YL)acetic acid Pricemore >>

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